![molecular formula C16H13N3O2 B4888230 N-benzyl-5-nitro-8-quinolinamine](/img/structure/B4888230.png)
N-benzyl-5-nitro-8-quinolinamine
Overview
Description
N-benzyl-5-nitro-8-quinolinamine is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. This compound falls under the category of quinoline derivatives, which are known for their diverse biological activities.
Mechanism of Action
The exact mechanism of action of N-benzyl-5-nitro-8-quinolinamine is not fully understood. However, it has been suggested that the compound exerts its biological activity by interacting with various cellular targets, such as enzymes, receptors, and DNA. It has been reported to inhibit the activity of enzymes such as tyrosinase and acetylcholinesterase, which are involved in various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation and oxidative stress. The compound has also been shown to have analgesic and antipyretic effects.
Advantages and Limitations for Lab Experiments
N-benzyl-5-nitro-8-quinolinamine has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. The compound is also stable under standard laboratory conditions. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the research on N-benzyl-5-nitro-8-quinolinamine. One potential area of investigation is the development of novel derivatives of the compound with improved biological activity. Another direction is the investigation of the compound's potential use in the treatment of various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, the compound's mechanism of action could be further elucidated to better understand its biological activity.
Scientific Research Applications
N-benzyl-5-nitro-8-quinolinamine has been extensively studied for its potential therapeutic properties. It has been reported to possess antimicrobial, antifungal, antiviral, and anticancer activities. The compound has also been investigated for its potential use as an antioxidant, anti-inflammatory, and analgesic agent.
Properties
IUPAC Name |
N-benzyl-5-nitroquinolin-8-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O2/c20-19(21)15-9-8-14(16-13(15)7-4-10-17-16)18-11-12-5-2-1-3-6-12/h1-10,18H,11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVLKQFFPLKRFDB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC2=C3C(=C(C=C2)[N+](=O)[O-])C=CC=N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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